Cas no 2377607-86-6 (1-Acetylindazole-4-boronic acid)
1-Acetylindazole-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Acetylindazole-4-boronic acid
- Boronic acid, B-(1-acetyl-1H-indazol-4-yl)-
-
- Inchi: 1S/C9H9BN2O3/c1-6(13)12-9-4-2-3-8(10(14)15)7(9)5-11-12/h2-5,14-15H,1H3
- InChI Key: FUQIXQCAEUGQJA-UHFFFAOYSA-N
- SMILES: B(C1=CC=CC2=C1C=NN2C(C)=O)(O)O
1-Acetylindazole-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00802608-100mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 96% | 100mg |
¥1013.0 | 2023-03-11 | |
| Chemenu | CM559854-100mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 95%+ | 100mg |
$479 | 2024-07-28 | |
| Chemenu | CM559854-250mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 95%+ | 250mg |
$954 | 2024-07-28 | |
| Chemenu | CM559854-1g |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 95%+ | 1g |
$1943 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249471-100mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 98% | 100mg |
¥4361 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249471-250mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 98% | 250mg |
¥9300 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249471-1g |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 98% | 1g |
¥16417 | 2023-03-11 | |
| A2B Chem LLC | AZ92899-100mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 96% | 100mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92899-250mg |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 96% | 250mg |
$532.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92899-1g |
1-Acetylindazole-4-boronic acid |
2377607-86-6 | 96% | 1g |
$1075.00 | 2024-04-20 |
1-Acetylindazole-4-boronic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-Acetylindazole-4-boronic acid
Introduction to 1-Acetylindazole-4-boronic acid (CAS No: 2377607-86-6)
1-Acetylindazole-4-boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2377607-86-6, is a derivative of indazole, featuring both an acetyl group and a boronic acid moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The acetylindazole-4-boronic acid structure is particularly intriguing due to its potential applications in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules. Boronic acids are known for their ability to participate in these reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This property makes 1-acetylindazole-4-boronic acid a promising building block for the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances.
In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Indazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of an acetyl group at the 1-position and a boronic acid at the 4-position enhances the reactivity and functionalization potential of this molecule, opening up new avenues for drug discovery.
One of the most compelling aspects of 1-acetylindazole-4-boronic acid is its role in the development of targeted therapies. Researchers have been exploring its utility in creating small-molecule inhibitors that can modulate specific biological pathways. For instance, studies have shown that indazole derivatives can interact with enzymes involved in cancer cell proliferation and apoptosis. The boronic acid functionality allows for further derivatization, enabling the design of molecules with enhanced specificity and reduced side effects.
The pharmaceutical industry has been particularly interested in 1-acetylindazole-4-boronic acid due to its potential as a precursor for drug candidates. Its structural features make it suitable for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives with promising pharmacological properties. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization.
Moreover, the synthetic versatility of 1-acetylindazole-4-boronic acid has been leveraged in the development of novel materials. Beyond pharmaceutical applications, this compound has shown promise in the field of materials science, particularly in the synthesis of organic electronic materials. Indazole derivatives can contribute to the development of light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials due to their conjugated systems and tunable electronic properties.
The chemical synthesis of 1-acetylindazole-4-boronic acid involves multi-step processes that require precise control over reaction conditions. The introduction of the acetyl group typically involves acylation reactions, while the boronic acid functionality is often introduced through halogenation followed by lithiation and borylation. These synthetic routes highlight the compound's complexity and the expertise required to produce it on a scalable basis.
In conclusion, 1-acetylindazole-4-boronic acid (CAS No: 2377607-86-6) is a versatile compound with significant implications in pharmaceutical research and material science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.
2377607-86-6 (1-Acetylindazole-4-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)